Cas no 1993468-93-1 (1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-(4-chlorophenyl)cyclopropanecarboxylate)

1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-(4-chlorophenyl)cyclopropanecarboxylate is a specialized organic compound featuring a phthalimide moiety linked to a cyclopropane carboxylate ester with a 4-chlorophenyl substituent. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for the preparation of pharmacologically active molecules or agrochemicals. The cyclopropane ring enhances steric and electronic properties, while the chlorophenyl group contributes to lipophilicity and potential bioactivity. The phthalimide component offers versatility in further functionalization. Its stability under standard conditions ensures reliable handling and storage. This compound is suited for applications requiring precise molecular modifications in drug discovery or material science.
1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-(4-chlorophenyl)cyclopropanecarboxylate structure
1993468-93-1 structure
Product Name:1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-(4-chlorophenyl)cyclopropanecarboxylate
CAS No:1993468-93-1
MF:C18H12ClNO4
MW:341.745183944702
CID:5955405
PubChem ID:142436792
Update Time:2025-08-04

1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-(4-chlorophenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-(4-chlorophenyl)cyclopropanecarboxylate
    • EN300-6516201
    • SCHEMBL23969626
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorophenyl)cyclopropane-1-carboxylate
    • 1993468-93-1
    • Inchi： 1S/C18H12ClNO4/c19-12-7-5-11(6-8-12)18(9-10-18)17(23)24-20-15(21)13-3-1-2-4-14(13)16(20)22/h1-8H,9-10H2
    • InChI Key： IONYEXFDSJXZFF-UHFFFAOYSA-N
    • SMILES： C1(C2=CC=C(Cl)C=C2)(C(ON2C(=O)C3=C(C2=O)C=CC=C3)=O)CC1

Computed Properties

  • Exact Mass: 341.0454856g/mol
  • Monoisotopic Mass: 341.0454856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 139-140 °C
  • Boiling Point: 496.0±55.0 °C(Predicted)

1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-(4-chlorophenyl)cyclopropanecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6516201-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorophenyl)cyclopropane-1-carboxylate
 1993468-93-1
1g
 $0.0 2023-05-31

1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 1-(4-chlorophenyl)cyclopropanecarboxylate Related Literature

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